Cas no 2169380-47-4 (2,5-dimethyl-7-oxo-7,8-dihydro-1,8-naphthyridine-4-carboxylic acid)

• Product Name: 2,5-dimethyl-7-oxo-7,8-dihydro-1,8-naphthyridine-4-carboxylic acid
• CAS No: 2169380-47-4
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 6050474
• PubChem ID: 165835861
• Update Time: 2025-06-13

2,5-dimethyl-7-oxo-7,8-dihydro-1,8-naphthyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-7-oxo-7,8-dihydro-1,8-naphthyridine-4-carboxylic acid
• 2169380-47-4
• EN300-1277830

• Inchi： 1S/C11H10N2O3/c1-5-3-8(14)13-10-9(5)7(11(15)16)4-6(2)12-10/h3-4H,1-2H3,(H,15,16)(H,12,13,14)
• InChI Key： CYOUSMCCYIZASV-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C2=C(C(=O)O)C=C(C)N=C2N1

Computed Properties

• Exact Mass: 218.06914219g/mol
• Monoisotopic Mass: 218.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 79.3Ų

Additional information on 2,5-dimethyl-7-oxo-7,8-dihydro-1,8-naphthyridine-4-carboxylic acid

Introduction to 2,5-dimethyl-7-oxo-7,8-dihydro-1,8-naphthyridine-4-carboxylic acid (CAS No. 2169380-47-4)

2,5-dimethyl-7-oxo-7,8-dihydro-1,8-naphthyridine-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2169380-47-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the naphthyridine class, a structural motif known for its broad spectrum of biological activities and utility in drug design. The unique arrangement of nitrogen atoms and carbonyl groups in its molecular framework imparts distinct chemical properties that make it a valuable scaffold for developing novel therapeutic agents.

The molecular structure of 2,5-dimethyl-7-oxo-7,8-dihydro-1,8-naphthyridine-4-carboxylic acid consists of a fused bicyclic system containing two nitrogen atoms, with substituents at the 2-position (methyl), 5-position (methyl), and 7-position (oxo group). The presence of these functional groups not only influences its reactivity but also contributes to its potential biological interactions. Specifically, the carboxylic acid moiety at the 4-position provides a site for further derivatization, enabling the synthesis of more complex analogs with tailored pharmacological properties.

In recent years, there has been growing interest in naphthyridine derivatives due to their demonstrated efficacy in various therapeutic areas. Research has highlighted the potential of this class of compounds as kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. The structural features of 2,5-dimethyl-7-oxo-7,8-dihydro-1,8-naphthyridine-4-carboxylic acid make it a promising candidate for further exploration in these contexts. For instance, studies have suggested that modifications at the 2-, 5-, and 7-positions can modulate binding affinity to target enzymes or receptors, thereby enhancing drug potency and selectivity.

One of the most compelling aspects of 2,5-dimethyl-7-oxo-7,8-dihydro-1,8-naphthyridine-4-carboxylic acid is its versatility as a building block for medicinal chemistry. Researchers have leveraged its scaffold to develop inhibitors targeting protein kinases involved in cancer progression. These kinases play critical roles in cell signaling pathways that drive tumor growth and metastasis. By designing analogs based on 2,5-dimethyl-7-oxo-7,8-dihydro-1,8-naphthyridine-4-carboxylic acid, scientists aim to disrupt these pathways selectively, offering new therapeutic strategies for oncology.

Moreover, the compound's ability to interact with biological macromolecules has been investigated in detail. Computational studies have revealed that its rigid bicyclic core allows for favorable binding interactions with protein targets. The carboxylic acid group at the 4-position can form hydrogen bonds with amino acid residues in the active site or binding pocket of enzymes and receptors. This interaction pattern is crucial for achieving high-affinity binding and functional inhibition. Such insights have guided the optimization of derivatives with improved pharmacokinetic profiles and reduced side effects.

Recent experimental findings have further underscored the significance of 2,5-dimethyl-7-oxo-7,8-dihydro-1,8-naphthyridine-4-carboxylic acid in drug discovery. In vitro assays have demonstrated that certain derivatives exhibit potent activity against bacterial strains resistant to conventional antibiotics. This finding is particularly relevant in light of the global challenge posed by antibiotic resistance. By exploring modifications to the naphthyridine core structure derived from this compound, researchers hope to identify novel antimicrobial agents capable of overcoming existing resistance mechanisms.

The synthetic chemistry associated with 2,5-dimethyl-7-oxyo-octahydro-[1H]-naphthyridinylidene -3-carboxylic Acid CAS No.2169380 -47 -4 presents both challenges and opportunities. The synthesis involves multi-step reactions that require careful control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have enabled more efficient routes to these complex molecules. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce substituents at strategic positions within the naphthyridine framework.

The pharmacological evaluation of derivatives derived from CAS No:2169380 -47 -4 has revealed intriguing biological activities beyond their antimicrobial properties. Some analogs have shown promise as inhibitors of inflammatory pathways associated with chronic diseases such as rheumatoid arthritis and atherosclerosis. These findings highlight the therapeutic potential of naphthyridine-based compounds beyond their traditional roles in oncology research.

In conclusion,CAS no:2169380 -47 -4 represents an important scaffold for developing novel pharmaceuticals with diverse applications across multiple therapeutic areas including oncology,antimicrobial therapy,and anti-inflammatory treatments . Its unique structural features provide ample opportunities for chemical modification aimed at optimizing drug-like properties such as solubility bioavailability ,and target specificity . As research continues ,it is likely that additional biological functions will be uncovered ,further solidifying its place among key heterocyclic compounds studied by medicinal chemists worldwide .